Cas no 1005682-01-8 ((5Z)-5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylideneimidazolidin-4-one)

• Product Name: (5Z)-5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylideneimidazolidin-4-one
• CAS No: 1005682-01-8
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• CID: 5380702
• Update Time: 2025-07-24

(5Z)-5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-[(1,5-dimethylpyrazol-4-yl)methylidene]-2-sulfanylideneimidazolidin-4-one
• 4-Imidazolidinone, 5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2-thioxo-
• (5Z)-5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylideneimidazolidin-4-one

• Inchi： 1S/C9H10N4OS/c1-5-6(4-10-13(5)2)3-7-8(14)12-9(15)11-7/h3-4H,1-2H3,(H2,11,12,14,15)
• InChI Key： DGHJWVOAAIQQJJ-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=CC2=C(C)N(C)N=C2)C(=O)N1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 6.31±0.20(Predicted)

Additional information on (5Z)-5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylideneimidazolidin-4-one

Compound Introduction: (5Z)-5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylideneimidazolidin-4-one (CAS No. 1005682-01-8)

The compound (5Z)-5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylideneimidazolidin-4-one, identified by its CAS number 1005682-01-8, represents a structurally sophisticated molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic sulfone derivative features a fused imidazolidinone core conjugated with a 1,5-dimethyl-1H-pyrazol-4-yl substituent, making it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.

Structurally, the molecule exhibits a rigid bicyclic framework composed of an imidazolidinone ring and a pyrazole moiety. The presence of a sulfanylidene functional group at the 2-position of the imidazolidinone ring introduces unique electronic and steric properties, which can modulate its interactions with biological targets. The 1,5-dimethylpyrazol-4-yl group further enhances the compound's complexity by contributing to its solubility, metabolic stability, and potential binding affinity toward specific enzymes or receptors.

In recent years, there has been growing interest in sulfone-containing compounds due to their broad spectrum of biological activities. Sulfones have been demonstrated to exhibit anti-inflammatory, antiviral, and anticancer properties, often through mechanisms involving modulation of oxidative stress pathways or inhibition of key signaling cascades. The compound under discussion ((5Z)-5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylideneimidazolidin-4-one) is no exception and has shown promise in preclinical studies as a potential lead for therapeutic intervention.

One of the most compelling aspects of this molecule is its ability to engage with multiple biological targets simultaneously. The pyrazole moiety is known to interact with enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in various inflammatory and autoimmune diseases. Additionally, the sulfone group can serve as a scaffold for designing molecules that disrupt protein-protein interactions or inhibit protease activity. These dual functionalities make the compound a versatile tool for investigating novel therapeutic strategies.

Recent advances in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of complex molecules like this one. Molecular docking studies suggest that (5Z)-5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylideneimidazolidin-4-one may bind effectively to several therapeutic targets, including cyclooxygenase (COX) enzymes and interleukin (IL)-6 receptors. These interactions could potentially lead to the development of new treatments for conditions such as rheumatoid arthritis or chronic inflammation.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecular architectures. Key synthetic steps include condensation reactions between appropriately substituted precursors, followed by functional group manipulations to introduce the sulfone moiety and the pyrazole substituent. Advances in catalytic methods have allowed for more efficient and scalable synthesis routes, reducing both cost and environmental impact.

From a medicinal chemistry perspective, the structural features of (5Z)-5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylideneimidazolidin-4-one offer several advantages for drug development. The rigid bicyclic system enhances binding affinity by reducing conformational flexibility, while the electron-withdrawing nature of the sulfone group increases metabolic stability. Furthermore, the presence of both hydrophobic and polar substituents improves solubility across various biological compartments.

In clinical settings, derivatives of sulfone-containing compounds have been used successfully to treat conditions ranging from malaria to leprosy. While (5Z)-5-[(1,5-dimethyl-1H-pyrazol-4-yll)methylidene]-2-sulfanylideneimidazolidin-4-one has not yet entered human trials, its preclinical data are encouraging enough to warrant further investigation into its therapeutic potential. Researchers are particularly interested in exploring its efficacy in models of neurodegenerative diseases where inflammation plays a significant role.

The role of computational modeling in optimizing drug candidates cannot be overstated. By leveraging machine learning algorithms and high-throughput virtual screening techniques, researchers can rapidly identify promising analogs of (5Z)-5-[(1,,,(methylidene)])](dimethyl)]])](pyrazol)])](methylidene))](sulfanylidene))](imidazolidinone))]-(CAS No. 100,,68,,2,,01,,8) for further experimental validation. This approach not only accelerates the drug discovery process but also reduces attrition rates by prioritizing compounds with favorable pharmacokinetic profiles from early stages.

The future directions for research on this compound include exploring its mechanism of action in greater detail and evaluating its potential as an adjuvant therapy alongside existing treatments for chronic inflammatory diseases. Additionally, investigating its interaction with other biological pathways may uncover novel applications in areas such as cancer immunotherapy or metabolic disorders.

In conclusion,()()()()()()()()()()()-(CAS No.) represents a structurally unique and biologically promising molecule with significant therapeutic implications. Its complex architecture provides multiple opportunities for interaction with disease-relevant targets, making it an attractive candidate for further preclinical and clinical development programs aimed at addressing unmet medical needs.